De-1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole Itraconazole Sulfate
De-1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole Itraconazole Sulfate
Brand Name:
Vulcanchem
CAS No.:
765882-88-0
VCID:
VC0124098
InChI:
InChI=1S/C23H29N5O6S/c1-17(18(2)34-35(30,31)32)28-23(29)27(16-24-28)21-6-4-19(5-7-21)25-12-14-26(15-13-25)20-8-10-22(33-3)11-9-20/h4-11,16-18H,12-15H2,1-3H3,(H,30,31,32)/t17-,18-/m0/s1
SMILES:
CC(C(C)OS(=O)(=O)O)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC
Molecular Formula:
C23H29N5O6S
Molecular Weight:
503.574
De-1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole Itraconazole Sulfate
CAS No.: 765882-88-0
Reference Standards
VCID: VC0124098
Molecular Formula: C23H29N5O6S
Molecular Weight: 503.574
| CAS No. | 765882-88-0 |
|---|---|
| Product Name | De-1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole Itraconazole Sulfate |
| Molecular Formula | C23H29N5O6S |
| Molecular Weight | 503.574 |
| IUPAC Name | [(2S,3S)-3-[4-[4-[4-(4-methoxyphenyl)piperazin-1-yl]phenyl]-5-oxo-1,2,4-triazol-1-yl]butan-2-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C23H29N5O6S/c1-17(18(2)34-35(30,31)32)28-23(29)27(16-24-28)21-6-4-19(5-7-21)25-12-14-26(15-13-25)20-8-10-22(33-3)11-9-20/h4-11,16-18H,12-15H2,1-3H3,(H,30,31,32)/t17-,18-/m0/s1 |
| Standard InChIKey | CUMSICLMMAXPEO-ROUUACIJSA-N |
| SMILES | CC(C(C)OS(=O)(=O)O)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC |
| Synonyms | 4,5-Dihydro-4-[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]-1-[(1R,2R)-1-methyl-2-(sulfooxy)propyl]-1H-1,2,4-triazol-5-one; 2,4-Dihydro-4-[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]-2-[(1R,2R)-1-methyl-2-(sulfooxy)propyl]-3H-1,2,4-triazol-3-one; (2 |
| PubChem Compound | 59910898 |
| Last Modified | Nov 11 2021 |
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